Cas no 1203682-76-1 (7-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 7-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 1203682-76-1
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• MDL: MFCD16619014
• CID: 1031292
• PubChem ID: 71304039
• Update Time: 2025-07-19

7-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline,hydrochloride
• DB-307361
• EN300-8667826
• J-519251
• Z3235905250
• DTXSID70745173
• 7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline;hydrochloride
• 7-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
• 7-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinolinehydrochloride
• 1203682-76-1
• CS-0217826

• MDL： MFCD16619014
• Inchi： 1S/C11H14FN.ClH/c1-11(2)7-13-6-8-5-9(12)3-4-10(8)11;/h3-5,13H,6-7H2,1-2H3;1H
• InChI Key： MVSXNCDOKOKKAV-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)CNCC2(C)C

Computed Properties

• Exact Mass: 215.0877053g/mol
• Monoisotopic Mass: 215.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 7-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

Comprehensive Overview of 7-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1203682-76-1)

The compound 7-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1203682-76-1) is a fluorinated derivative of tetrahydroisoquinoline, a structural motif widely recognized in medicinal chemistry for its pharmacological potential. This fluorinated isoquinoline derivative has garnered significant attention due to its unique chemical properties and potential applications in drug discovery and development. Researchers are particularly interested in its bioactive properties, which may contribute to advancements in neurological and metabolic disorder treatments.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced stability, bioavailability, and binding affinity in biological systems. The presence of a fluoro substituent at the 7-position of the isoquinoline ring in 7-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a key feature that distinguishes it from non-fluorinated analogs. This modification often improves metabolic resistance and target selectivity, making it a valuable scaffold for designing novel therapeutics.

The synthesis of 7-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride involves multi-step organic transformations, including fluorination and cyclization reactions. Its hydrochloride salt form enhances solubility, facilitating its use in pharmaceutical formulations. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to confirm its purity and structural integrity, ensuring compliance with industry standards.

From a therapeutic perspective, tetrahydroisoquinoline derivatives have been explored for their potential in modulating neurotransmitter systems. The 7-fluoro substitution in this compound may influence its interaction with receptors such as adrenergic or dopaminergic systems, which are critical in conditions like Parkinson’s disease and depression. Current research trends also highlight its role in enzyme inhibition, particularly in targeting kinases or proteases involved in inflammatory pathways.

Environmental and safety considerations are paramount when handling 7-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Its stability under various pH and temperature conditions has been studied to ensure safe storage and transportation.

The commercial availability of CAS No. 1203682-76-1 through specialized chemical suppliers underscores its importance in academic and industrial research. Pricing and purity grades vary, with >98% purity being the most sought-after for experimental use. Researchers frequently inquire about custom synthesis options or bulk quantities, reflecting its growing demand in high-throughput screening and lead optimization studies.

In conclusion, 7-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride represents a promising candidate for further investigation in drug development. Its structural versatility and fluorine-enhanced properties align with modern trends in precision medicine and targeted therapy. As scientific inquiries into its mechanisms and applications expand, this compound is poised to play a pivotal role in advancing biomedical research.